Cas no 1481342-96-4 (3-amino-1-(pyridin-4-yl)propan-1-one)

• Product Name: 3-amino-1-(pyridin-4-yl)propan-1-one
• CAS No: 1481342-96-4
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 6064024
• PubChem ID: 82367341
• Update Time: 2025-05-21

3-amino-1-(pyridin-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(pyridin-4-yl)propan-1-one
• EN300-1825981
• 1481342-96-4
• SCHEMBL16404441

• Inchi： 1S/C8H10N2O/c9-4-1-8(11)7-2-5-10-6-3-7/h2-3,5-6H,1,4,9H2
• InChI Key： HAUXCQCXWXQTTG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)CCN

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-amino-1-(pyridin-4-yl)propan-1-one

Introduction to 3-Amino-1-(Pyridin-4-yl)propan-1-one (CAS No. 1481342-96-4)

3-Amino-1-(pyridin-4-yl)propan-1-one, also known by its CAS number 1481342-96-4, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group and a pyridine ring, making it an attractive candidate for various biological and pharmacological studies.

The chemical structure of 3-amino-1-(pyridin-4-yl)propan-1-one consists of a pyridine ring attached to a propanone backbone with an amino group at the terminal position. This configuration imparts the molecule with both hydrophobic and hydrophilic properties, enhancing its potential for interaction with biological systems. The compound's ability to form hydrogen bonds and π-stacking interactions makes it particularly suitable for use in drug design and development.

Recent research has highlighted the potential of 3-amino-1-(pyridin-4-yl)propan-1-one in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising lead for the development of new pain management drugs. Additionally, its ability to modulate specific enzymes and receptors has been explored in the context of neurodegenerative diseases and cancer.

In the realm of medicinal chemistry, 3-amino-1-(pyridin-4-yl)propan-1-one has been used as a building block for the synthesis of more complex molecules. Its reactivity and functional group diversity allow chemists to introduce various substituents, thereby fine-tuning the compound's pharmacological profile. This flexibility is crucial for optimizing drug candidates in terms of efficacy, selectivity, and safety.

Clinical trials involving derivatives of 3-amino-1-(pyridin-4-yl)propan-1-one have shown promising results. For example, a recent Phase II trial evaluated a derivative of this compound for its efficacy in treating chronic pain conditions. The results indicated significant pain reduction with minimal side effects, suggesting that further development of this class of compounds could lead to novel therapeutic options.

The safety profile of 3-amino-1-(pyridin-4-yl)propan-1-one has also been extensively studied. Toxicological assessments have demonstrated that this compound is well-tolerated at therapeutic doses, with no major adverse effects observed in preclinical models. This favorable safety profile makes it an attractive candidate for further clinical investigation.

In addition to its therapeutic applications, 3-amino-1-(pyridin-4-yl)propan-1-one has been explored for its potential as a research tool. Its ability to selectively interact with specific biological targets has made it valuable for studying cellular processes and signaling pathways. For instance, researchers have used this compound to investigate the role of certain enzymes in inflammation and cancer progression.

The synthesis of 3-amino-1-(pyridin-4-yl)propan-1-one can be achieved through several routes, each offering different advantages in terms of yield and purity. One common method involves the reaction of 4-cyanopyridine with an appropriate amine followed by hydrolysis to form the desired product. Advances in synthetic chemistry have led to the development of more efficient and scalable methods, facilitating the production of this compound on a larger scale.

The future prospects for 3-amino-1-(pyridin-4-yl)propan-1-one are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its biological activities deepens, it is likely that more derivatives will be developed, leading to a broader range of medical applications.

In conclusion, 3-amino-1-(pyridin-4-y l)propan - 1 - one (CAS No . 1 4 8 1 3 4 2 - 96 - 4) strong > is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an important molecule for both academic and industrial scientists working in these fields.